Cas no 2171786-82-4 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2,2-dimethylbutanoic acid)
4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2,2-dimethylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2,2-dimethylbutanoic acid
- EN300-1541683
- 4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}-2,2-dimethylbutanoic acid
- 2171786-82-4
-
- Inchi: 1S/C26H30N2O6/c1-26(2,24(30)31)12-13-27-23(29)22-21(11-14-33-22)28-25(32)34-15-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,20-22H,11-15H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
- InChI Key: RCVUYDWCMBMDJO-UHFFFAOYSA-N
- SMILES: O1CCC(C1C(NCCC(C(=O)O)(C)C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 466.21038668g/mol
- Monoisotopic Mass: 466.21038668g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 734
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 114Ų
4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2,2-dimethylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1541683-0.05g |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}-2,2-dimethylbutanoic acid |
2171786-82-4 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1541683-0.1g |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}-2,2-dimethylbutanoic acid |
2171786-82-4 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1541683-0.25g |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}-2,2-dimethylbutanoic acid |
2171786-82-4 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1541683-0.5g |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}-2,2-dimethylbutanoic acid |
2171786-82-4 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1541683-1.0g |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}-2,2-dimethylbutanoic acid |
2171786-82-4 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1541683-2.5g |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}-2,2-dimethylbutanoic acid |
2171786-82-4 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1541683-5.0g |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}-2,2-dimethylbutanoic acid |
2171786-82-4 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1541683-10.0g |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}-2,2-dimethylbutanoic acid |
2171786-82-4 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1541683-50mg |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}-2,2-dimethylbutanoic acid |
2171786-82-4 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1541683-100mg |
4-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolan-2-yl]formamido}-2,2-dimethylbutanoic acid |
2171786-82-4 | 100mg |
$2963.0 | 2023-09-26 |
4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2,2-dimethylbutanoic acid Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
Additional information on 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2,2-dimethylbutanoic acid
Introduction to 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2,2-dimethylbutanoic acid (CAS No. 2171786-82-4)
4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2,2-dimethylbutanoic acid, identified by its CAS number 2171786-82-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorene moiety linked through a methoxycarbonyl group to an amino-substituted oxolane ring. The presence of a formamido group further enhances its structural complexity, making it a promising candidate for various biochemical applications.
The fluorene component in this molecule is particularly noteworthy due to its extended π-conjugation system, which imparts unique electronic and photophysical properties. Fluorene derivatives are widely recognized for their applications in optoelectronic devices, luminescent materials, and as probes in biochemical assays. In the context of pharmaceuticals, the fluorene scaffold serves as an excellent pharmacophore, contributing to the solubility, bioavailability, and metabolic stability of drug candidates. The methoxycarbonyl group attached to the fluorene ring not only stabilizes the molecule but also provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives.
The core of the molecule is represented by the oxolane ring, which is a five-membered heterocyclic structure containing an oxygen atom. This ring motif is commonly found in natural products and pharmaceuticals due to its ability to mimic biological scaffolds and interact with biological targets. The amino group attached to the oxolane ring introduces basicity, allowing for interactions with acidic residues in proteins and enzymes. This feature is particularly valuable in drug design, where precise targeting of biological receptors is essential for efficacy and selectivity.
The formamido group at the C-terminal end of the molecule adds another layer of functionality. Formamido derivatives are known for their ability to participate in hydrogen bonding networks, which can be crucial for binding affinity and molecular recognition. Additionally, the formamido group can undergo further modifications, such as amidation or hydrolysis, providing flexibility in designing molecules with tailored properties.
The overall structure of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2,2-dimethylbutanoic acid (CAS No. 2171786-82-4) presents a unique combination of features that make it attractive for various applications. The presence of both hydrophobic (fluorene) and hydrophilic (formamido) regions enhances its solubility profile, making it suitable for formulation in both aqueous and organic media. This balance is critical for drug delivery systems, where compatibility with different solvents can influence bioavailability and therapeutic efficacy.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of complex molecules like this one with biological targets. Molecular docking studies have shown that 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2,2-dimethylbutanoic acid (CAS No. 2171786-82-4) can interact with various enzymes and receptors with high affinity. These predictions have guided experimental efforts aimed at optimizing its pharmacological properties.
In vitro studies have demonstrated that this compound exhibits promising activity against several targets relevant to human health. For instance, preliminary experiments suggest that it may inhibit enzymes involved in inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases. Additionally, its interaction with specific receptors has been explored in the context of developing novel therapeutics for neurological disorders.
The synthesis of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2,2-dimethylbutanoic acid (CAS No. 2171786-82-4) involves multiple steps that highlight the synthetic prowess required to construct such complex molecules. Key steps include the protection-deprotection of functional groups, regioselective reactions at the oxolane ring, and coupling reactions between different fragments. The use of advanced synthetic methodologies ensures high yields and purity, which are critical for pharmaceutical applications.
The fluorene moiety's stability under various conditions makes it an ideal candidate for derivatization into more complex structures. Researchers have explored fluorinated analogs of this compound, which exhibit enhanced metabolic stability and improved pharmacokinetic profiles. These modifications are often necessary to extend the half-life of drugs and reduce dosing frequency.
The oxolane ring's flexibility allows it to adopt multiple conformations upon binding to biological targets. This conformational adaptability can enhance binding affinity and selectivity by optimizing interactions with specific residues in proteins or enzymes. Such features are particularly valuable in drug design efforts aimed at achieving high specificity while minimizing off-target effects.
Future research directions may focus on exploring the potential of 4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2,2-dimethylbutanoic acid (CAS No. 2171786-82-4) as a lead compound for drug development. By leveraging structural biology techniques such as X-ray crystallography or cryo-electron microscopy, researchers can obtain high-resolution structures of complexes formed between this compound and its biological targets. These structures will provide valuable insights into binding mechanisms and guide further optimization efforts.
The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like this one. Predictive models can screen large libraries of compounds based on their structural features and predict their potential biological activity before experimental validation is performed. This approach has significantly reduced the time required to identify lead compounds for further development.
In conclusion,4-{3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)oxolan - 2 - ylformamido } - 2 , 2 - dimethylbutanoic acid (CAS No . 2171786 - 82 - 4 ) represents a fascinating example of how intricate molecular structures can be designed for therapeutic applications . Its unique combination of functional groups , coupled with its predicted interactions with biological targets , makes it a compelling candidate for further exploration . As research continues , this compound holds promise as a precursor to novel drugs targeting various diseases .
2171786-82-4 (4-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolan-2-ylformamido}-2,2-dimethylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)